Cas no 1781444-68-5 (5-bromo-6-methoxy-1,3-dihydro-2-benzofuran)

• Product Name: 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran
• CAS No: 1781444-68-5
• CID: 4613646
• PubChem ID: 84029105
• Update Time: 2025-10-28

5-bromo-6-methoxy-1,3-dihydro-2-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran

Additional information on 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran

Introduction to 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran (CAS No. 1781444-68-5)

5-bromo-6-methoxy-1,3-dihydro-2-benzofuran, identified by its Chemical Abstracts Service (CAS) number 1781444-68-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, belonging to the benzofuran class, features a bromine substituent at the 5-position and a methoxy group at the 6-position, which contribute to its unique electronic and steric properties. The presence of these functional groups makes it a valuable scaffold for the development of novel bioactive agents.

The benzofuran core is a privileged structure in drug discovery, known for its ability to interact with biological targets in diverse ways. The 5-bromo and 6-methoxy substituents enhance the molecule's potential as a pharmacophore by influencing its solubility, lipophilicity, and binding affinity. Recent studies have highlighted the utility of such benzofuran derivatives in modulating various biological pathways, including those relevant to inflammation, cancer, and neurological disorders.

In the realm of medicinal chemistry, the synthesis of 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran has been optimized through multiple routes to achieve high yields and purity. Advances in catalytic methods have enabled the efficient introduction of the bromo and methoxy groups, facilitating the construction of complex derivatives. These synthetic strategies are crucial for exploring the chemical space around this core structure, leading to the discovery of more potent and selective therapeutic agents.

One of the most compelling aspects of 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The benzofuran scaffold can be modified to target specific kinase domains, offering a promising approach for developing small-molecule inhibitors. For instance, recent research has demonstrated that derivatives of this compound can inhibit tyrosine kinases by binding to their ATP-binding pockets, thereby disrupting aberrant signaling cascades.

Another area where 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran shows promise is in the treatment of neurological disorders. The benzofuran moiety has been shown to cross the blood-brain barrier efficiently, making it an attractive candidate for central nervous system (CNS) drugs. Studies have indicated that certain benzofuran derivatives can modulate neurotransmitter release and receptor activity, offering potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 5-bromo and 6-methoxy substituents further enhance its pharmacological profile by improving metabolic stability and target engagement.

The antimicrobial properties of 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran have also been explored. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antimicrobial agents. Preliminary studies suggest that this compound exhibits activity against Gram-positive bacteria by interfering with their cell wall synthesis. The bromine atom at the 5-position appears to be critical for this activity, likely by participating in hydrogen bonding interactions with bacterial targets. This finding opens up new avenues for developing next-generation antibiotics based on benzofuran derivatives.

In conclusion, 5-bromo-6-methoxy-1,3-dihydro-2-benzofuran (CAS No. 1781444-68-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal scaffold for developing drugs targeting various diseases, including cancer, inflammation, neurological disorders, and infections. Continued investigation into its derivatives and mechanisms of action will likely yield groundbreaking therapeutic interventions in the coming years.